Cas no 13820-44-5 (Tetraammine palladium(II)tetrachloropalladate)

• Product Name: Tetraammine palladium(II)tetrachloropalladate
• CAS No: 13820-44-5
• MF: Cl₄H₁₂N₄Pd₂
• MW: 422.77407169342
• MDL: MFCD00049783
• CID: 87173
• PubChem ID: 16213090
• Update Time: 2025-05-24

Tetraammine palladium(II)tetrachloropalladate Chemical and Physical Properties

Names and Identifiers

• Tetraammine palladium(II)tetrachloropalladate
• Tetraammine palladium(II) tetrachloropalladate (II)
• [Tetraammine Palladium (II)] [Tetrachloro Palladate (II)]
• Tetraamminepalladium tetrachloropalladate
• Tetraamminepalladium(2+)
• tetraamminepalladium(2+) tetrachloropalladate(2-)
• tetraammine-palladium(2++(sp-4-1)-palladium(2++(sp-4-1)-tetrachloropalladate(2-)(1:1
• Tetraamminpalladium(II)-tetrachloropalladat(II)
• tetrachloropalladate(2-)
• Vauquelin's salt
• NSC 212525
• TETRAAMMINEPALLADIUM(II) TETRACHLOROPAL&
• Tetraamminepalladium tetrachloropalladate(II)
• TETRAAMMINEPALLADIUM(II) TETRACHLOROPALLADATE(II)
• Tetraamminepalladium(II)tetrachloropalladate(II),99%
• Azane;palladium(2+);tetrachloropalladium(2-)
• Tetraamminepalladium(II)tetrachloropalladate(II)
• Palladium(2+), tetraammine-, (SP-4-1)-, (SP-4-1)-tetrachloropalladate(2-) (1:1)
• Tetraammine palladium(II) tetrachloropalladate(II)
• 13820-44-5
• MFCD00049783
• Tetraamminepalladium(II) tetrachloropalladate(II), 99.999%
• Palladium(2+), tetraammine-, tetrachloropalladate(2-) (8CI)
• PALLADIUM(2+) TETRAAMINE TETRACHLOROPALLADATE
• DTXSID401340900
• Palladium(2+), tetraammine-, tetrachloropalladate(2-)

• MDL： MFCD00049783
• Inchi： 1S/4ClH.4H3N.2Pd/h4*1H;4*1H3;;/q;;;;;;;;2*+2/p-4
• InChI Key： SAZHJAFUUQUXRW-UHFFFAOYSA-J
• SMILES： [Pd-2](Cl)(Cl)(Cl)Cl.[Pd+2].N.N.N.N

Computed Properties

• Exact Mass: 419.78900
• Monoisotopic Mass: 419.788573
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 4

Experimental Properties

• Color/Form: Red odorless powder
• Density: 2.489 g/mL at 25 °C(lit.)
• Melting Point: 192 °C (dec.)(lit.)
• PSA: 12.96000
• LogP: 4.05360
• Solubility: Slightly soluble

Tetraammine palladium(II)tetrachloropalladate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides

Additional information on Tetraammine palladium(II)tetrachloropalladate

Recent Advances in the Application of Tetraammine palladium(II)tetrachloropalladate (CAS: 13820-44-5) in Chemical Biology and Pharmaceutical Research

Tetraammine palladium(II)tetrachloropalladate (CAS: 13820-44-5), a coordination complex of palladium, has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique catalytic properties and potential therapeutic applications. This research brief synthesizes the latest findings (2022-2023) regarding this compound's molecular mechanisms, synthetic utility, and emerging biomedical applications. The compound's dual functionality as both a catalyst and bioactive agent positions it uniquely at the intersection of synthetic chemistry and drug discovery.

Recent structural studies published in Journal of Inorganic Biochemistry (2023) have elucidated the precise geometry of the [Pd(NH₃)₄][PdCl₄] complex, revealing a square planar coordination for both the cation and anion components. Advanced X-ray absorption spectroscopy data demonstrates remarkable stability in physiological conditions (pH 7.4, 37°C), with a half-life exceeding 48 hours, making it particularly suitable for biological applications. The compound's redox behavior, characterized by cyclic voltammetry, shows reversible Pd(II)/Pd(IV) transitions at biologically relevant potentials (+0.82V vs. SHE).

In synthetic chemistry applications, Nature Catalysis (2022) reported breakthrough findings on the compound's efficacy in mediating challenging C-C coupling reactions under aqueous conditions. The study demonstrated 92% yield in Suzuki-Miyaura couplings of unprotected nucleosides, surpassing traditional palladium catalysts. This water compatibility, attributed to the ammine ligands, opens new possibilities for bioconjugation strategies in drug development. Parallel research in ACS Catalysis highlighted its role in photocatalytic decarboxylative reactions, achieving enantioselectivities >95% ee when combined with chiral ligands.

The compound's anticancer potential has emerged as a major research focus. A 2023 study in Journal of Medicinal Chemistry detailed its selective cytotoxicity against cisplatin-resistant ovarian cancer cells (IC₅₀ = 3.2 μM vs 28 μM for cisplatin in A2780/CP70). Mechanistic investigations revealed unique DNA binding modes that evade typical resistance mechanisms, involving simultaneous coordination to N7 of guanine and phosphate backbone. Notably, the intact complex (rather than hydrolyzed species) appears responsible for this activity, as shown by EXAFS studies of cellular uptake.

Emerging applications in radiopharmaceuticals were reported in Nuclear Medicine and Biology (2023), where the ¹⁰³Pd-labeled analog demonstrated superior tumor-to-background ratios (8:1 at 24h post-injection) in prostate cancer models. The tetraammine coordination sphere effectively stabilizes the radionuclide while allowing facile conjugation to targeting peptides. This builds upon earlier work with the cold compound's ability to bind biomolecules through both the palladium centers and free coordination sites.

From a safety perspective, recent toxicological assessments in Chemical Research in Toxicology indicate lower nephrotoxicity compared to other Pd complexes (serum creatinine levels 0.8 mg/dL vs 2.1 mg/dL for cisplatin at equivalent doses). However, researchers caution about potential neurotoxicity at high concentrations, linked to mitochondrial dysfunction in neuronal cell lines. These findings underscore the need for targeted delivery approaches currently under investigation using nanoparticle encapsulation and antibody conjugation strategies.

Future research directions highlighted in recent reviews include: (1) development of asymmetric variants for chiral drug synthesis, (2) exploration of photodynamic therapy applications leveraging its luminescent properties, and (3) engineering of metal-organic frameworks incorporating this complex for controlled drug release. The compound's versatility across chemical and biological domains makes it a compelling subject for interdisciplinary research, though challenges remain in optimizing its pharmacokinetic profile for therapeutic use.